3-(2-fluorophenyl)-N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)propanamide
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Description
3-(2-fluorophenyl)-N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C20H23FN2O2 and its molecular weight is 342.414. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Anticancer Activity
- A study on novel 3-[(4-methoxyphenyl)amino]propanehydrazide derivatives showed significant antioxidant activity, with some compounds exhibiting higher potency than ascorbic acid. Additionally, anticancer activity was tested against human glioblastoma and breast cancer cell lines, identifying compounds with potential therapeutic applications (Tumosienė et al., 2020).
Neurokinin-1 Receptor Antagonism
- Research on a water-soluble neurokinin-1 (NK1) receptor antagonist indicated efficacy in pre-clinical tests for emesis and depression, highlighting the therapeutic potential of such compounds in treating these conditions (Harrison et al., 2001).
Anticonvulsant Activity
- A library of new hybrid compounds derived from propanamides and butanamides was synthesized, demonstrating broad spectra of activity across various seizure models. This research suggests the possibility of developing new antiepileptic drugs (AEDs) based on these scaffolds (Kamiński et al., 2015).
Herbicidal Activities
- Synthesis and evaluation of novel triazolinone derivatives revealed compounds with promising herbicidal activities, identifying a potential application in agriculture for controlling broadleaf weeds in rice fields (Luo et al., 2008).
Antimalarial Potential
- Optimization of an aminoacetamide scaffold led to compounds with low-nanomolar activity against the malaria parasite Plasmodium falciparum, offering a new direction for antimalarial drug development (Norcross et al., 2019).
Properties
IUPAC Name |
3-(2-fluorophenyl)-N-[2-hydroxy-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN2O2/c1-23-11-10-15-12-16(6-8-18(15)23)19(24)13-22-20(25)9-7-14-4-2-3-5-17(14)21/h2-6,8,12,19,24H,7,9-11,13H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWABPXMMHGUBQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C1C=CC(=C2)C(CNC(=O)CCC3=CC=CC=C3F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.